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Compound of Interest

Compound Name: 2-(4-tert-Butylphenyl)ethanol

Cat. No.: B1581585

This guide provides critical safety and logistical information for the handling of 2-(4-tert-
Butylphenyl)ethanol, tailored for researchers, scientists, and professionals in drug
development. The following procedures and recommendations are designed to ensure a safe
laboratory environment.

Chemical Identifier:

o Name: 2-(4-tert-Butylphenyl)ethanol
e CAS Number: 5406-86-0

e Molecular Formula: C12H180[1][2][3]

Hazard Summary: 2-(4-tert-Butylphenyl)ethanol is a compound that requires careful handling
due to its potential health and environmental hazards. It is known to cause serious eye damage
and may cause skin irritation.[1][3][4] There are concerns that it may be a reproductive toxin
and could cause organ damage through prolonged or repeated exposure.[1][3] Additionally, this
chemical is toxic to aquatic life with long-lasting effects.[1][3][5]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is paramount to mitigate the risks associated with handling 2-
(4-tert-Butylphenyl)ethanol. The following table summarizes the recommended PPE based
on established safety standards.
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Applicable
Exposure Route Recommended PPE Notes
Standards
Goggles should be
Safety glasses with worn when there is a
OSHA 29 CFR

side-shields, chemical

risk of splashing. A

Eye/Face 1910.133, European ) i
splash goggles, or a face shield provides
face shield. Standard EN166[3] additional protection

for the face.

The specific type of

glove material should

be selected based on

the breakthrough time

and permeation rate
Chemical-resistant Consult glove for this chemical.

Skin gloves and protective manufacturer's Nitrile or butyl rubber
clothing. specifications. gloves are often

suitable for handling
organic alcohols.
Wear a lab coat or
chemical-resistant

apron.

Respiratory

NIOSH/MSHA or
European Standard
EN 149 approved

respirator.

A respirator is
necessary if working
outside of a well-

ventilated area, if

NIOSH/MSHA, exposure limits are
European Standard exceeded, or if
EN 149, EN 143 irritation is

experienced. A
particulate filter
conforming to EN 143

is recommended.[5]

Operational and Disposal Plans
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Engineering Controls:

o Work in a well-ventilated area. The use of a chemical fume hood is strongly recommended.

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[5]

Handling Procedures:

Read and understand the Safety Data Sheet (SDS) before handling the chemical.

Avoid contact with eyes, skin, and clothing.[5][6]

Avoid ingestion and inhalation.[5]

Prevent the formation of dust and aerosols.[1][5]

Use non-sparking tools to prevent ignition from electrostatic discharge.[1]

Wash hands thoroughly after handling.[6]

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][5][6]

o Keep away from heat and sources of ignition.[5]

o Store locked up.[1][5]

Disposal:

» Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[1][3][5]

e Do not allow the product to enter drains or surface water.[4][5]

o Contaminated packaging should be handled in the same manner as the substance itself.
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Experimental Protocols

The selection and use of personal protective equipment should adhere to established
regulatory standards, which serve as the procedural basis for ensuring safety.

o Eye and Face Protection: The Occupational Safety and Health Administration (OSHA)
regulation 29 CFR 1910.133 and the European Standard EN 166 provide the criteria for the
selection, use, and maintenance of eye and face protection.

o Respiratory Protection: The National Institute for Occupational Safety and Health (NIOSH)
and the European Standard EN 149 provide guidelines for the selection and use of
respirators. For particulates, filters conforming to EN 143 are specified.[5]

PPE Selection Workflow

The following diagram illustrates the logical workflow for selecting the appropriate personal
protective equipment when handling 2-(4-tert-Butylphenyl)ethanol.
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Caption: PPE selection workflow for handling 2-(4-tert-Butylphenyl)ethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. echemi.com [echemi.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1581585?utm_src=pdf-body-img
https://www.benchchem.com/product/b1581585?utm_src=pdf-body
https://www.benchchem.com/product/b1581585?utm_src=pdf-custom-synthesis
https://www.echemi.com/produce/pr24062614598-2-4-tert-butylphenylethanol.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

2. 2-(4-tert-Butylphenyl)ethanol, 96% 5 g | Request for Quote | Thermo Scientific Chemicals
[thermofisher.com]

o 3. assets.thermofisher.cn [assets.thermofisher.cn]
e 4. hpc-standards.com [hpc-standards.com]

e 5. fishersci.com [fishersci.com]

e 6. aksci.com [aksci.com]

 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 2-
(4-tert-Butylphenyl)ethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581585#personal-protective-equipment-for-
handling-2-4-tert-butylphenyl-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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